Cas no 1111132-40-1 (ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate)

• Product Name: ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate
• CAS No: 1111132-40-1
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD11871060
• CID: 2606875
• PubChem ID: 53220621
• Update Time: 2025-09-20

ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate
• Ethyl 3-fluoro-3'-formyl-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• DTXSID00685351
• 1111132-40-1
• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-formylphenol, 95%
• MFCD11871060
• 4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-2-FORMYLPHENOL

• MDL： MFCD11871060
• Inchi： 1S/C16H13FO4/c1-2-21-16(20)13-5-3-11(8-14(13)17)10-4-6-15(19)12(7-10)9-18/h3-9,19H,2H2,1H3
• InChI Key： DZVRYHBNJYZVGF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 288.07978705Da
• Monoisotopic Mass: 288.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Additional information on ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate

Introduction to Ethyl 2-Fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate (CAS No. 1111132-40-1)

Ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate, identified by the CAS number 1111132-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate, particularly the presence of a fluoro substituent and functional groups such as formyl and hydroxyl, make it a promising candidate for further investigation in drug discovery and development.

The< strong>fluoro group in the molecule is known to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents. Additionally, the< strong>formyl and< strong>hydroxyl groups provide opportunities for further chemical modifications, enabling the synthesis of analogs with tailored biological properties. These characteristics have positioned ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic benefits.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzoate derivatives. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The< strong>fluoro-substituted benzoates have shown particular promise in modulating enzyme activities and interacting with biological targets, making them attractive for drug development.

The< strong>formyl group in ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate is particularly noteworthy, as it can participate in various chemical reactions, such as condensation reactions with amines or alcohols, leading to the formation of more complex structures. This reactivity makes it a versatile building block for synthesizing novel compounds with potential applications in medicinal chemistry. Furthermore, the< strong>hydroxyl group can engage in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their targets.

Recent research has highlighted the importance of benzoate derivatives in addressing various diseases. For instance, studies have shown that certain benzoates can inhibit inflammatory pathways by modulating key signaling molecules. The< strong>fluoro substitution enhances their bioavailability and stability, improving their efficacy as therapeutic agents. Additionally, the< strong>formyl and< strong>hydroxyl groups allow for further derivatization, enabling the development of compounds with enhanced pharmacological properties.

The synthesis of ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize these processes, making it feasible to produce this compound on a larger scale for research and development purposes. The availability of high-quality starting materials and well-established synthetic routes has facilitated its use in various pharmaceutical applications.

The potential applications of ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate extend beyond traditional pharmaceuticals. It has shown promise in the field of agrochemicals, where its structural features make it a suitable candidate for developing novel pesticides and herbicides. The ability to modify its chemical structure allows for the creation of compounds with specific target profiles, enhancing their effectiveness while minimizing environmental impact.

In conclusion, ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate (CAS No. 1111132-40-1) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of a< strong>fluoro,< strong>formyl, and< strong>hydroxyl group, make it an attractive candidate for further research and development. The growing body of evidence supporting its biological activities underscores its importance as a building block for novel therapeutic agents.